Cas no 2186693-85-4 ((+)-Majusculoic Acid)

• Product Name: (+)-Majusculoic Acid
• CAS No: 2186693-85-4
• MF: C₁₅H₂₃BrO₂
• MW: 315.24592423439
• CID: 5049947
• Update Time: 2025-06-08

(+)-Majusculoic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, 2-[(3E,5Z)-6-bromo-3,5-nonadien-1-yl]-, (1S,2S)-
• (+)-Majusculoic Acid

• Inchi： 1S/C15H23BrO2/c1-2-6-14(16)8-5-3-4-7-12-11-13(12)9-10-15(17)18/h3,5,8,12-13H,2,4,6-7,9-11H2,1H3,(H,17,18)/b5-3+,14-8-/t12-,13-/m0/s1
• InChI Key： XSRLEFWNCQOETJ-SULJWLEGSA-N
• SMILES： [C@H]1(CCC(O)=O)C[C@@H]1CC/C=C/C=C(\Br)/CCC

Additional information on (+)-Majusculoic Acid

Introduction to (+)-Majusculoic Acid (CAS No. 2186693-85-4)

(+)-Majusculoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 2186693-85-4, is a significant compound in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive study in recent years.

The structural elucidation of (+)-Majusculoic Acid has been a focal point for chemists and biochemists alike. Its molecular framework, characterized by a complex arrangement of functional groups, suggests a high degree of specificity in its interactions with biological targets. This complexity has led to its investigation in various therapeutic contexts, particularly in the realm of drug discovery and development.

Recent advancements in spectroscopic techniques have enabled researchers to obtain high-resolution structures of (+)-Majusculoic Acid, providing insights into its conformational dynamics and reactivity. These studies have revealed that the molecule exhibits remarkable stability under a range of conditions, which is crucial for its potential application in pharmaceutical formulations.

In the context of biomedical research, (+)-Majusculoic Acid has been explored for its potential anti-inflammatory and antioxidant properties. Preliminary studies indicate that it can modulate key signaling pathways involved in inflammation, offering a promising lead for the development of novel anti-inflammatory agents. Additionally, its antioxidant capabilities suggest that it may help mitigate oxidative stress, a factor implicated in various chronic diseases.

The synthesis of (+)-Majusculoic Acid has been a challenging yet rewarding endeavor. Researchers have developed multi-step synthetic routes that leverage advanced catalytic systems to achieve high yields and purity. These synthetic strategies not only contribute to the availability of the compound for further studies but also advance the broader field of organic synthesis.

One of the most intriguing aspects of (+)-Majusculoic Acid is its potential role in natural product chemistry. The compound is believed to be derived from a yet-to-be-identified plant or microbial source, highlighting its importance in ecological systems. The search for this natural precursor has opened up new avenues for biodiversity exploration and natural product discovery.

Investigations into the pharmacokinetics of (+)-Majusculoic Acid have revealed interesting findings regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have been crucial in understanding how the compound behaves within the body and have informed the design of more effective delivery systems. For instance, researchers have explored lipid-based nanoparticles as carriers to enhance the bioavailability of (+)-Majusculoic Acid.

The role of computational chemistry in studying (+)-Majusculoic Acid cannot be overstated. Molecular modeling techniques have allowed researchers to predict the binding modes of the compound with various biological targets, providing a rational basis for designing derivatives with enhanced activity. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process from hypothesis generation to experimental validation.

The future prospects for (+)-Majuscoloic Acid are promising, with ongoing research focusing on expanding its therapeutic applications. Efforts are underway to develop analogs with improved pharmacological profiles, including enhanced potency and reduced side effects. Additionally, studies are exploring its potential use in combination therapies, where it may synergize with other agents to achieve greater therapeutic efficacy.

The regulatory landscape for compounds like (+)-Majuscoloic Acid is also evolving, with agencies increasingly emphasizing safety and efficacy data before approval for clinical use. This stringent regulatory environment ensures that only compounds with robust scientific backing reach patients, fostering trust in medical advancements.

In conclusion, (+)-Majuscoloic Acid (CAS No. 2186693-85-4) represents a significant area of research with far-reaching implications for medicine and biotechnology. Its unique chemical properties and potential biological activities make it a valuable candidate for further exploration. As research continues to uncover new facets of this compound, its role in addressing global health challenges is likely to expand.